N-cyclohexyl-N-methyl-4-propoxybenzamide

• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol
• IUPAC Name: N-cyclohexyl-N-methyl-4-propoxybenzamide
• InChI: InChI=1S/C17H25NO2/c1-3-13-20-16-11-9-14(10-12-16)17(19)18(2)15-7-5-4-6-8-15/h9-12,15H,3-8,13H2,1-2H3
• InChI Key: WBBCOMPQXPGNOH-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C(=O)N(C)C2CCCCC2

Description

N-cyclohexyl-N-methyl-4-propoxybenzamide, also known as CP-55940, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a high affinity for the cannabinoid receptors in the brain, which are responsible for modulating pain, inflammation, and other physiological processes. In

Mechanism of Action

N-cyclohexyl-N-methyl-4-propoxybenzamide exerts its effects by binding to the cannabinoid receptors in the brain. The cannabinoid receptors are part of the endocannabinoid system, which is responsible for modulating pain, inflammation, and other physiological processes. N-cyclohexyl-N-methyl-4-propoxybenzamide has a high affinity for both the CB1 and CB2 receptors, which are found throughout the brain and body.
Biochemical and Physiological Effects:
N-cyclohexyl-N-methyl-4-propoxybenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation, as well as to have anti-tumor effects. N-cyclohexyl-N-methyl-4-propoxybenzamide has also been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate, which are involved in the regulation of mood, cognition, and behavior.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-N-methyl-4-propoxybenzamide has a number of advantages and limitations for lab experiments. One advantage is that it has a high affinity for the cannabinoid receptors, making it a useful tool for studying the endocannabinoid system. Additionally, N-cyclohexyl-N-methyl-4-propoxybenzamide has a long half-life, allowing for prolonged experiments. However, N-cyclohexyl-N-methyl-4-propoxybenzamide is also highly potent and can produce significant side effects, which can limit its usefulness in certain experiments.

Future Directions

There are a number of future directions for the study of N-cyclohexyl-N-methyl-4-propoxybenzamide. One area of research is the development of new synthetic cannabinoids that have improved therapeutic potential and fewer side effects. Additionally, the study of the endocannabinoid system and its potential therapeutic applications is an area of growing interest. Finally, the development of new methods for the synthesis of N-cyclohexyl-N-methyl-4-propoxybenzamide and other synthetic cannabinoids is an area of ongoing research.

Synthesis Methods

N-cyclohexyl-N-methyl-4-propoxybenzamide can be synthesized through a multistep process that involves the reaction of various chemicals. The first step involves the reaction of 4-propoxybenzoic acid with thionyl chloride to form 4-propoxybenzoyl chloride. The second step involves the reaction of 4-propoxybenzoyl chloride with cyclohexylamine to form N-cyclohexyl-4-propoxybenzamide. The final step involves the reaction of N-cyclohexyl-4-propoxybenzamide with methyl iodide to form N-cyclohexyl-N-methyl-4-propoxybenzamide.

Scientific Research Applications

N-cyclohexyl-N-methyl-4-propoxybenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anti-tumor effects. N-cyclohexyl-N-methyl-4-propoxybenzamide has also been shown to have potential therapeutic applications for the treatment of Parkinson's disease, multiple sclerosis, and epilepsy. Additionally, N-cyclohexyl-N-methyl-4-propoxybenzamide has been studied for its potential use as an anxiolytic and anti-depressant.